Cas no 37435-26-0 (2-tert-butylcyclohexane-1,3-dione)
37435-26-0 structure
Product Name:2-tert-butylcyclohexane-1,3-dione
CAS No:37435-26-0
MF:C10H16O2
MW:168.232843399048
CID:1483170
PubChem ID:142159
Update Time:2025-04-21
2-tert-butylcyclohexane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-tert-butylcyclohexane-1,3-dione
- 1,3-Cyclohexanedione, 2-(1,1-dimethylethyl)-
- SCHEMBL25101184
- 1,3-Cyclohexanedione,2-(1,1-dimethylethyl)-
- DTXSID90190883
- DB-278915
- 37435-26-0
-
- Inchi: 1S/C10H16O2/c1-10(2,3)9-7(11)5-4-6-8(9)12/h9H,4-6H2,1-3H3
- InChI Key: HBFVJBNHZRPGBS-UHFFFAOYSA-N
- SMILES: O=C1CCCC(C1C(C)(C)C)=O
Computed Properties
- Exact Mass: 168.11508
- Monoisotopic Mass: 168.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
2-tert-butylcyclohexane-1,3-dione Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
37435-26-0 (2-tert-butylcyclohexane-1,3-dione) Related Products
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- 559-74-0(Friedelin)
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- 7307-04-2(5,5-Dimethylhexane-2,4-dione)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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